Cas no 88220-18-2 (Benzoic acid, 2-(naphtho[1,2-b]thien-2-ylmethyl)-)

• Product Name: Benzoic acid, 2-(naphtho[1,2-b]thien-2-ylmethyl)-
• CAS No: 88220-18-2
• MF: C₂₀H₁₄O₂S
• MW: 318.388964176178
• CID: 640878
• PubChem ID: 13128303
• Update Time: 2025-04-19

Benzoic acid, 2-(naphtho[1,2-b]thien-2-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(naphtho[1,2-b]thien-2-ylmethyl)-
• 2-(benzo[g][1]benzothiol-2-ylmethyl)benzoic acid
• DTXSID90520227
• 2-[(Naphtho[1,2-b]thiophen-2-yl)methyl]benzoic acid
• 88220-18-2

• Inchi： 1S/C20H14O2S/c21-20(22)18-8-4-2-6-14(18)11-16-12-15-10-9-13-5-1-3-7-17(13)19(15)23-16/h1-10,12H,11H2,(H,21,22)
• InChI Key： KADONVUZVCKGOW-UHFFFAOYSA-N
• SMILES： S1C(=CC2C=CC3C=CC=CC=3C1=2)CC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 318.07145086g/mol
• Monoisotopic Mass: 318.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 65.5Ų